In a brief review, the main trends in the modern development of the concept of controlled radical polymerization were considered and illustrated by specific examples. The prospects for applying the methodology of controlled synthesis of macromolecular structures, as well as for obtaining industrially significant and high-tech polymers, including precursors for the production of carbon fiber and other popular polymer materials and composites, were analyzed. Particular emphasis was placed on the use of photocatalysis and nature-like technologies in the controlled synthesis of polymers.

Novel nanomaterials were synthesized by thermal structuring of new soluble ferrocene-containing polychalcones. The products were studied by gel permeation chromatography, IR spectroscopy, transmission electron microscopy, scanning electron microscopy, and TGA. According to transmission electron microscopy data, the statistical average sizes of magnetic nanoparticles ranged from 4 to 45 nm. X-ray diffraction studies of the samples showed the overwhelming predominance of iron in the zero-valent state (Fe0) in the iron-containing nanoparticles.

The possibilities of fabrication and properties of new furan-containing polymers based on 5-hydroxymethylfurfural (5-HMF) and nitrogen-containing co-monomers (urea and melamine) have been studied. Two series of polymers, namely, 5-HMF-melamine and 5-HMF-urea at different ratios of the furan component: melamine (urea) were obtained. The effect of temperature in the range of 80–180 °C on the degree of cross-linking of polymers was studied. The thermostability of polymers was investigated by the TGA method. The polymers were tested for fire resistance according to GOST 28157-89 standard. It is demonstrated that obtained materials show increased heat and fire resistance in comparison to similar urea- and melamine-formaldehyde resins. It is recommended to use the developed polymers as non-combustible heat-insulating materials.

A convergent synthesis of arabinofuranose-based, α-(1→5), β-(1→2)-linked tetrasaccharide related to the terminal fragment of lipoarabinomannan and arabinogalactan of mycobacteria was carried out. The tetrasaccharide was synthesized as a glycoside with 4-(2-azidoethoxy)phenyl aglycone belonging to the class of Janus aglycones, which can serve as both a temporary protective group of the anomeric position of the carbohydrate residue and a (pre)spacer for the synthesis of neoglycoconjugates (NGCs) useful in the development of new diagnostic agents for tuberculosis. The key step is the formation of a 1,2-cis-glycosidic bond.

The OSSO-type diol ligand and the TiIV dichloride and bis-isopropoxide complexes with this ligand were synthesized. The structure of the latter complex was determined by single-crystal X-ray diffraction analysis. The catalytic activity of the systems based on the complexes (OSSO)TiCl2 and (OSSO)Ti(OPri)2, which were activated with mixtures of alkylaluminum chlorides (Et2AlCl, Et3Al2Cl3) and dibutylmagnesium, was studied in the polymerization of ethylene and its copolymerization with propylene. It was found that the homopolymerization affords ultra-high-molecular-weight polyethylene (UHMWPE) with a molecular weight up to 10.6·106, and the copolymerization gives copolymers containing up to 43 mol.% propylene units.

The kinetics of intracellular accumulation of nitrogen monoxide and reactive oxygen species under the action of various concentrations of the dinitrosyl iron complex with N-ethylthiourea was described for the first time in in vitro experiments. Both a significant accumulation of NO by HeLa tumor cells and a substantial increase in the generation of intracellular reactive oxygen species under the action of the complex were shown. A decrease in the viability of tumor cells was revealed accompanied by an increase in the activity of proapoptotic enzymes of caspase 3 and caspase 8 after 6 h of the complex action. The data obtained suggest an important role of reactive oxygen species and reactive nitrogen species in the cytotoxic effect of the dinitrosyl iron complex with N-ethylthiourea on the tumor cells.

The adsorption of salicylic acid on active carbon samples containing iron compounds that endow the carbons with magnetic properties was studied. These properties markedly facilitate the phase separation process after adsorption. Although the adsorption capacity of iron-modified samples somewhat decreased, they still had sufficient adsorption capacity to be used for waste water treatment to remove salicylic acid.

A chemo-enzymatic method is proposed for the preparation of (S,S)-2,2′-(ethylenediamino)dibutan-1-ol based on the synthesis of racemic (±)-N-carbobenzoxy-2-amino-butan-1-ol and its enantioselective acylation in the presence of lipase at a key resolution step to release the optically active alcohol.

A new multicomponent reaction leading to the formation of an imidazole ring was discovered: N,N′-diaryl-1,4-diazabuta-1,3-dienes reacted with trialkyl orthoformates, chloro(trimethyl)silane and water to give N,N′-1,3-diaryl-4-oxoimidazolinium salts or their tautomers, 4-hydroxyimidazolium salts.

Cyclocondensation reaction of linear α,ω-diols (C3, C5, C6, and C8) with 1,1-dihydroperoxycycloalkanes and formaldehyde with the participation of lanthanide catalysts affords spiromacrocyclic diperoxides.